Cas no 98806-54-3 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide)

• Product Name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide
• CAS No: 98806-54-3
• MF: C₂₀H₁₄N₄O₃
• MW: 358.350163936615
• CID: 3148116
• PubChem ID: 3584641
• Update Time: 2025-10-17

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1H-Benzoimidazol-2-yl)-phenyl]-4-nitro-benzamide
• Z30270296
• F0725-0370
• Oprea1_603072
• AKOS003247652
• N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-nitrobenzamide
• N-[4-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]-4-NITROBENZAMIDE
• 98806-54-3
• N-[4-(1H-benzimidazol-2-yl)phenyl]-4-nitrobenzamide
• STK345892
• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide

• Inchi： 1S/C20H14N4O3/c25-20(14-7-11-16(12-8-14)24(26)27)21-15-9-5-13(6-10-15)19-22-17-3-1-2-4-18(17)23-19/h1-12H,(H,21,25)(H,22,23)
• InChI Key： WMSCJGVAPPOKNO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC(=CC=1)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 358.10659032Da
• Monoisotopic Mass: 358.10659032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide: An Overview of a Promising Compound (CAS No. 98806-54-3)

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide, also known by its CAS number 98806-54-3, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique benzodiazole and nitrobenzamide moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The benzodiazole core is a well-known heterocyclic structure that is widely used in the development of drugs due to its ability to modulate various biological targets. In the case of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide, the presence of this core, coupled with the nitrobenzamide group, imparts specific pharmacological properties that are of interest to researchers. The nitro group, in particular, is known for its ability to undergo reduction under physiological conditions, which can lead to the formation of active metabolites with potential therapeutic effects.

Recent studies have highlighted the potential of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide may have applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary research has indicated that N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide possesses antitumor properties. Studies have demonstrated that this compound can induce apoptosis in cancer cells through the activation of caspase pathways. This mechanism of action makes it a promising candidate for further investigation in oncology research. Additionally, the compound's ability to inhibit angiogenesis has been noted, which could further enhance its potential as an anticancer agent.

In the realm of neuropharmacology, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-nitrobenzamide has shown potential as a modulator of GABA receptors. GABA receptors play a crucial role in the central nervous system (CNS) and are involved in various neurological processes. The ability of this compound to interact with GABA receptors suggests that it may have applications in the treatment of anxiety disorders and epilepsy. However, more research is needed to fully understand its mechanisms and potential side effects.

The synthesis of N-4-(1H-1,3-benzodiazol)-2-yloxy)-phenyl)-4-nitrobenzamide involves several steps that require precise control over reaction conditions. Typically, the synthesis begins with the formation of the benzodiazole core through a condensation reaction between an appropriate amine and an ester or acid chloride. The resulting benzodiazole derivative is then coupled with 4-nitrobenzoic acid using coupling agents such as EDC or DCC. The final step involves the formation of the amide bond through an amidation reaction.

One of the key challenges in the synthesis of N-4-(1H-benzodiazol)-2-yloxy)-phenyl)-4-nitrobenzamide is ensuring high yields and purity while minimizing side reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields compared to traditional methods.

In terms of safety and toxicity, preliminary studies suggest that N-4-(1H-benzodiazol)-2-yloxy)-phenyl)-4-nitrobenzamide has a favorable safety profile at therapeutic doses. However, as with any new compound, comprehensive toxicity studies are essential to ensure its safety for human use. These studies typically include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The future prospects for N-4-(1H-benzodiazol)-2-yloxy)-phenyl)-4-nitrobenzamide are promising. Ongoing clinical trials are exploring its efficacy in various therapeutic areas, including inflammation, cancer, and neurological disorders. If these trials yield positive results, this compound could become a valuable addition to the pharmaceutical arsenal.

In conclusion, N-4-(1H-benzodiazol)-2-yloxy)-phenyl)-4-nitrobenzamide (CAS No. 98806543) is a multifaceted compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As more data becomes available from ongoing studies, it is likely that our understanding of this compound will continue to evolve, potentially leading to new breakthroughs in drug development.